Lithium niobium trioxide
Overview
Description
Synthesis Analysis
LiNbO₃ can be synthesized using various methods. A notable approach involves the combustion synthesis of LiNbO₃ squares using activated niobium oxide and Li₂CO₃. This process entails lithium ions reacting with a fuel like urea, followed by a reaction of niobium ions with the fuel to form metal-organic complexes. The LiNbO₃ nuclei form by a solid-state reaction of these complexes at specific temperatures (Liu, Xue, & Luo, 2006). Another method involves the reactive molten salt synthesis, where a mixture of Nb2O5–LiCl is heat-treated, leading to the formation of LiNbO₃ (Kamali & Fray, 2014).
Molecular Structure Analysis
LiNbO₃'s molecular structure is often analyzed using X-ray diffraction (XRD) and neutron diffraction techniques. These methods have shown that compounds like Li[Ni x Li 1/3 2/3 Mn 2/3 − x/3]O₂, which are structurally similar to LiNbO₃, adopt specific structures based on synthesis conditions (Lu et al., 2002).
Chemical Reactions and Properties
The chemical reactions and properties of LiNbO₃ are influenced by the synthesis methods and conditions. For instance, the synthesis parameters such as calcination temperature and time significantly affect the quality of LiNbO₃ powders (Liu & Xue, 2006).
Physical Properties Analysis
The physical properties of LiNbO₃, such as crystallinity and morphology, are dependent on the synthesis route. Soft-chemical synthesis routes can produce LiNbO₃ powders with well-defined morphologies at lower reaction temperatures (Zhan et al., 2011).
Chemical Properties Analysis
The chemical properties, like electrochemical behavior, are crucial for applications in batteries. For example, the Li[Ni x Li 1/3 2/3 Mn 2/3 − x/3]O₂ compounds, analogous to LiNbO₃ in some aspects, show varying electrochemical properties depending on their synthesis conditions (Lu et al., 2002).
Scientific Research Applications
Electrochemical Energy Storage : Nanostructured niobium-based oxides are promising for batteries, supercapacitors, and fuel cell technologies. They show potential as electrode materials due to their high potential window, which prevents lithium dendrite formation, and their rich redox chemistry (Yan et al., 2016).
Lithium Storage in LIBs : Niobium pentoxides (Nb2O5) are particularly interesting for ultrafast LIBs due to their impressive rate/capacity performance and safety. Various forms, such as carbon-confined Nb2O5 nanoparticles, have been developed to enhance their lithium storage properties (Meng et al., 2019).
Anode Material for LIBs : Niobium oxide hydrate (H3ONb3O8) has been identified as an effective anode material for LIBs, offering high specific capacity and outstanding performance over extended cycles (Liang et al., 2021).
Advanced Anode Materials : Research on new anode materials for advanced LIBs has focused on niobium-based oxides due to their high theoretical capacities and ability to prevent lithium dendrite formation, enhancing battery safety (Spada et al., 2021).
Surface Engineering for LIBs : Efforts have been made to improve the electronic conductivity of niobium-based oxides through surface engineering, such as the construction of mesoporous T-Nb2O5 nanofibers, which enhance the electrochemical performance of LIB anodes (Lou et al., 2018).
Lithium Storage Mechanism : Titanium niobium oxide (TiNb2O7) with a monoclinic layered structure has been synthesized as an anode candidate for LIBs, offering high storage capacity and efficiency (Lu et al., 2011).
Electrochromic Behavior : Niobium pentoxide films, prepared via sol-gel processes, exhibit electrochromic behavior upon electrochemical lithium insertion and extraction, useful for electrochromic devices (Özer et al., 1995).
Future Directions
Niobium is transforming materials to enable the development of the next generation of batteries . More than evolution, for us it is a real e-volution . By 2025 our plan is to have 3 more industrial plants of niobium oxide products for battery applications and by 2030 have a total production of over 20 kt .
properties
IUPAC Name |
lithium;niobium(5+);oxygen(2-) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Li.Nb.3O/q+1;+5;3*-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PSVBHJWAIYBPRO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].[O-2].[O-2].[O-2].[Nb+5] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
LiNbO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
12034-89-8 (strontium(2:1) salt), 12059-51-7 (rubidium salt) |
Source
|
| Record name | Lithium niobate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012031639 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Molecular Weight |
147.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium niobium trioxide | |
CAS RN |
12031-63-9 |
Source
|
| Record name | Lithium niobate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012031639 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Citations
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